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Compound of Interest

Compound Name: Methyl 3,5-dimethoxybenzoate

Cat. No.: B1584991

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step information for the safe disposal of
Methyl 3,5-dimethoxybenzoate, ensuring compliance with safety protocols and regulations.

Key Properties and Safety Information

A summary of the relevant physical, chemical, and safety data for Methyl 3,5-
dimethoxybenzoate is presented below. This information is crucial for understanding the
handling requirements and potential hazards associated with its disposal.
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Property Value Source
CAS Number 2150-37-0 [1]
Molecular Formula C10H1204 [2]
Molecular Weight 196.20 g/mol [11[2]
Appearance Solid [1]
Melting Point 42-43 °C [1]
Boiling Point 298 °C [1]
Solubility in Water Insoluble [3]

Not classified as hazardous

Hazard Classification under EC Regulation [4]
1272/2008
) - Readily biodegradable (62% in
Biodegradability [5]
29 days)

Disposal Workflow

The following diagram outlines the logical workflow for the proper disposal of Methyl 3,5-
dimethoxybenzoate, from initial preparation to final disposal.
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Step 1: Preparation & PPE

Wear Appropriate PPE
(Eyeshields, Gloves)

Step 2: Was*e Containment

Keep in Original,
Labeled Container

nsure

Do Not Mix with
Other Waste

Step 3: Spill Management (If Applicable)

Cover Drains

Collect with Liquid-
Absorbent Material

Clean Affected Area

Consult Local &
National Regulations

Option 1

Step 4: Final Disposal

y

Option 2

Entrust to a Licensed
Waste Disposal Company

Dispose at an Approved
Waste Disposal Plant

Click to download full resolution via product page

Disposal workflow for Methyl 3,5-dimethoxybenzoate.
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Detailed Disposal Procedures

The disposal of Methyl 3,5-dimethoxybenzoate must be conducted in a manner that ensures

the safety of laboratory personnel and prevents environmental contamination.

1

. Personal Protective Equipment (PPE): Before handling the chemical for disposal, it is

imperative to wear appropriate personal protective equipment. This includes, at a minimum,

safety eyeshields and chemical-resistant gloves.[1]

3.

. Waste Containment:

Original Containers: Unused or waste Methyl 3,5-dimethoxybenzoate should be kept in its
original container.[5]

No Mixing: Do not mix this chemical with other waste streams.[5] Keeping waste chemicals
separate prevents potentially hazardous reactions and ensures proper disposal routes can
be followed.

Labeling: Ensure the container is clearly and accurately labeled with the chemical name.

Contaminated Packaging: Handle uncleaned or contaminated containers with the same
precautions as the product itself.[5]

Spill Management: In the event of a spill, immediate action is required to contain and clean

the material:

Prevent Drainage: Do not let the product enter drains.[5] Immediately cover any nearby
drains to prevent environmental release.[5]

Contain and Absorb: Collect, bind, and pump off any spills.[5] Use a liquid-absorbent
material, such as Chemizorb®, to take up the spilled substance.[5]

Clean-up: Thoroughly clean the affected area after the material has been removed.[5]

Ventilation: Ensure the area is adequately ventilated.

4. Final Disposal: The ultimate disposal of Methyl 3,5-dimethoxybenzoate must adhere to all

relevant regulations.
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Regulatory Compliance: All waste material must be disposed of in accordance with national
and local regulations.[4][5]

Professional Disposal Service: It is strongly recommended to entrust the disposal of this
chemical to a licensed and approved waste disposal company or plant.[4][5][6] These
facilities are equipped to handle chemical waste in an environmentally sound and compliant
manner.

Avoid Environmental Release: Under no circumstances should Methyl 3,5-
dimethoxybenzoate be discharged into the environment, including drains or waterways.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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